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Compound of Interest |

Compound Name: Disperse Blue 1
CAS No.: 2475-45-8
Cat. No.: B124965
Get Quote
Introduction

Disperse Blue 1, also known as C.I. 64500, is an anthraquinone dye used in the textile
industry for dyeing synthetic fibers such as polyester, nylon, and cellulose acetate.[1] It is also
utilized in hair dye formulations and plastics.[1] Accurate quantification of Disperse Blue 1 is
crucial for quality control in dyeing processes, formulation development, and environmental
monitoring. UV-Visible spectrophotometry offers a straightforward, cost-effective, and reliable
method for determining the concentration of Disperse Blue 1 in solutions. This method is
based on the Beer-Lambert law, which establishes a linear relationship between the
absorbance of a solution and the concentration of the absorbing species.

Principle of the Method

The chromophoric structure of the Disperse Blue 1 molecule absorbs light in the visible region
of the electromagnetic spectrum. The intensity of this absorption is directly proportional to its
concentration in a solution. By measuring the absorbance of a Disperse Blue 1 solution at its
wavelength of maximum absorbance (Amax), the concentration can be determined. A
calibration curve is constructed by measuring the absorbance of a series of standard solutions
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of known concentrations. The concentration of an unknown sample is then determined by
interpolating its absorbance value on this calibration curve.

Physicochemical Data

A summary of the key physicochemical properties of Disperse Blue 1 is presented in the table

below.
Property Value Reference(s)
_ 1,4,5,8-
Chemical Name ) ) [1]
Tetraaminoanthraquinone
CAS Number 2475-45-8 [2]
Molecular Formula C14H12N40O2 [2]
Molecular Weight 268.27 g/mol [2]
Blue-black microcrystalline
Appearance [1]
powder
Melting Point 332°C [2]
Amax (in 50% Ethanol) ~620 nm [3]
Amax (in Methanol) 594 nm [2]
Amax (Solvent Unspecified) 607 nm
Molar Absorptivity (€) in
5,957 £ 93 L-mol~t.cm™1 [2]
Methanol at 594 nm
Molar Absorptivity (€) in
privity (€) 6466.2 L-mol~t.cm™1 [4]

Dioxane at 632.8 nm

Soluble in acetone and
Solubility ethanol.[1][3] Very slightly [11[3]

soluble in water.[1]

Linear Range (in Methanol for

2.4 - 48 ug/mL 5
HPLC) Hg (5]
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Experimental Protocol: Quantification of Disperse

Blue 1
Materials and Equipment

e Reagents:
o Disperse Blue 1 (analytical standard)
o Spectroscopic grade acetone or ethanol
o Deionized water

e Equipment:

o

UV-Visible Spectrophotometer (double or single beam)
o 10 mm path length quartz or glass cuvettes

o Analytical balance (+ 0.0001 g)

o Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

o Graduated cylinders

o Micropipettes and tips

o Beakers and glass stirring rods

o Ultrasonic bath

Preparation of Standard Solutions
2.1. Preparation of 100 mg/L (100 pg/mL) Stock Solution

o Accurately weigh 10.0 mg of Disperse Blue 1 powder using an analytical balance.

o Quantitatively transfer the powder to a 100 mL volumetric flask.
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o Add approximately 70 mL of spectroscopic grade acetone (or ethanol) to the flask.

¢ Place the flask in an ultrasonic bath for 10-15 minutes to ensure the complete dissolution of
the dye.

» Allow the solution to equilibrate to room temperature.
e Add acetone (or ethanol) to the flask up to the 100 mL mark.

o Stopper the flask and invert it multiple times to ensure the solution is homogeneous. This is
the 100 pg/mL stock solution.

2.2. Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the 100 pg/mL stock solution. A
suggested concentration range is 1.0 to 25.0 pg/mL.

. Volume of .
Concentration . Final Volume .
Standard Stock Solution Diluent
(ng/mL) (mL)
(mL)
Acetone (or
1 1.0 0.25 25
Ethanol)
Acetone (or
2 25 0.25 10
Ethanol)
Acetone (or
3 5.0 0.5 10
Ethanol)
Acetone (or
4 10.0 1.0 10
Ethanol)
Acetone (or
5 15.0 15 10
Ethanol)
Acetone (or
6 25.0 25 10

Ethanol)

Note: Use appropriate volumetric flasks and pipettes for accurate dilutions.
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Spectrophotometric Measurement

3.1. Determination of Maximum Wavelength (Amax)

e Turn on the spectrophotometer and allow it to warm up for at least 30 minutes.

o Set the spectrophotometer to scan a wavelength range from 400 nm to 800 nm.

e Use a cuvette filled with the solvent (acetone or ethanol) as the blank to zero the instrument.
o Measure the absorbance spectrum of the 10.0 pg/mL standard solution.

« ldentify the wavelength that corresponds to the highest absorbance peak. This is the Amax. It
is expected to be in the range of 600-620 nm.

3.2. Measurement of Calibration Standards and Unknown Sample
o Set the spectrophotometer to measure absorbance at the determined Amax.
e Zero the instrument using the solvent blank.

o Measure the absorbance of each of the prepared working standard solutions, starting from
the lowest concentration.

¢ Rinse the cuvette with the solvent between each measurement.

e Measure the absorbance of the unknown sample solution. If the absorbance is higher than
the highest standard, dilute the sample with a known volume of the solvent and re-measure.

Data Analysis

» Create a table of the concentrations of the standard solutions and their corresponding
absorbance values.

e Plot a graph of absorbance (y-axis) versus concentration (x-axis).

» Perform a linear regression on the data points to obtain the equation of the line (y = mx + c)
and the coefficient of determination (R?). The R2 value should be = 0.995 for a good linear fit.
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« Use the equation of the calibration curve to calculate the concentration of Disperse Blue 1
in the unknown sample. Remember to account for any dilutions made to the unknown

sample.

Concentration of Unknown = (Absorbance of Unknown - y-intercept) / slope
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Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of Disperse Blue 1.
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Caption: Relationship of variables in the Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Spectrophotometric Determination of
Disperse Blue 1 Concentration]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124965/docs#application-note-spectrophotometric-
determination-of-disperse-blue-1-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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